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Compound of Interest

Compound Name: AH 8529

Cat. No.: B162177

For Researchers, Scientists, and Drug Development Professionals

Abstract

AH 8529 is a synthetic compound structurally categorized as an opioid.[1][2][3][4] As an
analytical reference standard, it is primarily intended for research and forensic applications.[1]
[2][3] This technical guide provides a comprehensive overview of the available chemical,
analytical, and pharmacological information on AH 8529. Due to the limited publicly available
data specifically for AH 8529, this guide also incorporates information from closely related
analogs to provide a broader context for its synthesis, analysis, and potential biological activity.
All information derived from related compounds is explicitly noted.

Physicochemical Properties

AH 8529 is a crystalline solid with a molecular formula of C16H23CIN20 and a molecular weight
of 294.8 g/mol .[1][2][3] Its formal chemical hame is 4-chloro-N-[[1-
(dimethylamino)cyclohexyllmethyl]-benzamide.[1][3] Detailed chemical and physical properties
are summarized in the table below.
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Property

Value

Reference

Formal Name

4-chloro-N-[[1-
(dimethylamino)cyclohexyllmet

hyl]-benzamide

[1]3]

CAS Number 41805-00-9 [1]1[2][3]

Molecular Formula C16H23CIN20 [1112][3]

Formula Weight 294.8 [11121[3]

Purity >98% [1][2]13]

Formulation A crystalline solid [1112][3]
CIC1=CC=C(C(NCC2(N(C)C)

SMILES [1][2]
CCcCcCcC2)=0)Cc=C1
NROYLFLWMSY SMA-

InChl Key [11[3]

UHFFFAOYSA-N

Solubility (mg/mL)

DMF: 50, DMSO: 30, Ethanol:

50, Ethanol:PBS (pH 7.2) (1:1):

[1]3]

0.5
Amax 234 nm [1][3]
Storage Temperature -20°C [1]

Synthesis

A specific, detailed synthesis protocol for AH 8529 is not readily available in the peer-reviewed

literature. However, a general synthetic route for the closely related compound AH-7921 (3,4-

dichloro-N-{[1-(dimethylamino)cyclohexyl]methyl}benzamide) has been described and is

considered a common method for this class of compounds. This pathway likely applies to the

synthesis of AH 8529 with the appropriate starting materials.

The synthesis can be conceptualized as a three-step process:

o Strecker Synthesis: Formation of an a-aminonitrile from a ketone.
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¢ Reduction: Conversion of the nitrile group to a primary amine.

e Acylation: Coupling of the amine with a substituted benzoyl chloride.
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Step 1: Strecker Synthesis

Cyclohexanone Dimethylamine HCI Potassium Cyanide

+|Heat Heat + Heat

1-(Cyanocyclohexyl)dimethylamine
(a-aminonitrile)

+ E
Step 2: Reduction
4
Reducing Agent . . .
(e.q., LIAIHA) 1-(Aminomethyl)-N,N-dimethylcyclohexanamine
+ G
Step 3: Acylation
4
4-Chlorobenzoyl chloride AH 8529
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Sample Preparation

Biological Matrix
(e.g., Blood, Urine)

i

Extraction
(LLE or SPE)

:

Concentration

'

Reconstitution

Chromatogra%hic Separation

LC-MS/MS or GC-MS

Data Analysis
v 4
Identification Quantification
(Retention Time, Mass Spectrum) (Calibration Curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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